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Compound of Interest

Compound Name: 1-Chloroaziridine

CAS No.: 10165-13-6

Cat. No.: B162101

Get Quote

Hazard Analysis and Safety Principles: 1-
Chloroaziridine
Target Audience: Chemical Safety Officers, Principal Investigators, and Synthetic Chemists

Scope: Hazard identification, risk mitigation, and high-level handling principles for highly

reactive N-haloamines.

Chemical Profile and Mechanistic Hazards
1-Chloroaziridine (CAS: 25167-31-1) is a highly reactive, strained-ring N-haloamine [1]. The

inherent danger of this compound stems from the convergence of two highly destabilizing

structural features:

Ring Strain: The three-membered aziridine ring possesses immense angular strain

(approximately 27 kcal/mol), making it highly susceptible to ring-opening reactions.

N-Cl Bond Instability: The nitrogen-chlorine bond is relatively weak and prone to homolytic or

heterolytic cleavage, often leading to rapid, exothermic decomposition.
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The "Inadvertent Synthesis" Hazard
In professional laboratories, 1-chloroaziridine is frequently encountered not as a target

molecule, but as a highly dangerous, unintended byproduct. It is explosively generated when

ethylenimine (aziridine)—a highly toxic and flammable chemical—is improperly mixed with

chlorinating agents, such as sodium hypochlorite (bleach) [2]. Researchers attempting to

decontaminate ethylenimine spills using standard bleach solutions risk generating 1-
chloroaziridine, which can lead to immediate localized explosions.

Quantitative Hazard Summary
Property / Hazard Description / Value Mitigation Strategy

Chemical Formula C₂H₄ClN N/A

Explosive Instability

Known to detonate

spontaneously at ambient

temperatures [3].

Avoid isolation; generate in situ

only if strictly necessary.

Thermal Sensitivity
Highly sensitive to thermal

shock and ambient warming.

Maintain strict sub-ambient

conditions (<-20°C) if handling

is unavoidable.

Incompatible Materials
Acids, catalytic metals, rough

surfaces, silver alloys [2].

Use only passivated, all-glass

apparatus; avoid metal

spatulas or needles.

Toxicity

Severe blistering agent,

corrosive to mucous

membranes, potential

carcinogen (extrapolated from

aziridine base) [2].

Full isolation (glovebox or

highly ventilated fume hood).

High-Level Safety and Handling Protocols
When handling compounds with the instability profile of 1-chloroaziridine, standard laboratory

safety measures are insufficient. The following principles represent the baseline for

professional risk mitigation:
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Engineering Controls
Blast Shielding: Any reaction vessel suspected of containing 1-chloroaziridine must be

operated behind a heavy-duty polycarbonate blast shield within a certified chemical fume

hood.

Scale Limitation: The synthesis or isolation of N-haloamines must never be scaled up without

exhaustive thermal hazard testing (e.g., Accelerating Rate Calorimetry or Differential

Scanning Calorimetry) [3].

Inert Atmosphere: Operations should be conducted under dry nitrogen or argon to prevent

moisture-induced degradation, which can catalyze runaway reactions.

Personal Protective Equipment (PPE)
Standard PPE must be augmented to protect against both chemical burns and shrapnel from

potential glassware fragmentation:

Flame-resistant (FR) laboratory coats.

Heavy-duty, chemically resistant gloves (e.g., Butyl rubber or Silver Shield) worn over

standard nitrile gloves.

Full-face shields worn over impact-resistant safety goggles.

Storage and Decontamination Principles
The "No-Storage" Paradigm
Authoritative safety literature, including Bretherick's Handbook of Reactive Chemical Hazards,

explicitly warns against the storage of 1-chloroaziridine. Documented incidents report that

samples of redistilled 1-chloroaziridine have exploded spontaneously after being kept in

amber bottles at ambient temperature for several months [3].

Primary Directive: 1-Chloroaziridine should never be stored. If it must be utilized for a specific

mechanistic study, it should be generated in situ at sub-ambient temperatures and consumed

immediately in the subsequent reaction step.
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Decontamination
Because bleach (sodium hypochlorite) reacts with the parent aziridine to form this explosive

compound, bleach must never be used for decontamination of aziridine spills. Instead,

recognized protocols for aziridine decontamination typically involve absorbing the material with

inert absorbents and treating it with specific, non-chlorinating neutralizing agents as directed by

the institution's Environmental Health and Safety (EHS) department.

Hazard Mitigation Workflow
Hazard Assessment:

1-Chloroaziridine

Engineering Controls
(Fume Hood, Blast Shield)
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Storage Protocols
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Emergency Response
(Evacuation, Decon)

 Breach/Failure

 Thermal Runaway
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Workflow for assessing and mitigating the risks of handling highly reactive N-haloamines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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